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Compound of Interest

Compound Name:
3-Bromo-2,5,6-trimethoxybenzoic

acid

Cat. No.: B1268548 Get Quote

CAS Number: 101460-22-4

This technical guide provides a comprehensive overview of 3-Bromo-2,5,6-
trimethoxybenzoic acid, a substituted aromatic carboxylic acid. Due to the limited availability

of in-depth experimental data for this specific compound in publicly accessible literature, this

guide combines the available physicochemical information with data from structurally related

compounds to provide a thorough understanding for researchers, scientists, and drug

development professionals.

Physicochemical Properties
The fundamental properties of 3-Bromo-2,5,6-trimethoxybenzoic acid are summarized

below. This data is essential for its handling, formulation, and use in experimental settings.
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Property Value Source

CAS Number 101460-22-4 [1][2][3][4][5]

Molecular Formula C₁₀H₁₁BrO₅ [1][2]

Molecular Weight 291.1 g/mol [2]

IUPAC Name
3-bromo-2,5,6-

trimethoxybenzoic acid
[1]

Appearance
White to Light yellow to Light

orange powder to crystal
[3]

Purity >97.0% (T) [3][4]

Melting Point 94.0 to 98.0 °C [3]

Synthesis and Production
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2,5,6-
trimethoxybenzoic acid is not readily available in the cited literature, a general synthetic

approach can be inferred from established methods for the preparation of related brominated

and poly-methoxylated benzoic acids. The synthesis would likely involve the methylation of a

dihydroxy-bromobenzoic acid precursor or the bromination of a trimethoxybenzoic acid starting

material.

A plausible synthetic route could start from a commercially available trimethoxybenzoic acid,

followed by a regioselective bromination step. The choice of brominating agent and reaction

conditions would be critical to achieve the desired isomer.
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General Synthesis Workflow

Starting Material
(e.g., 2,5,6-Trimethoxybenzoic Acid)

Bromination
(e.g., with NBS or Br2 in a suitable solvent)

Reagents

Aqueous Work-up
(Quenching, Extraction)

Reaction Mixture

Purification
(Crystallization or Chromatography)

Crude Product

Final Product
(3-Bromo-2,5,6-trimethoxybenzoic acid)

Purified Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Bromo-2,5,6-trimethoxybenzoic acid.

Potential Biological Activity and Applications
Direct experimental evidence for the biological activity of 3-Bromo-2,5,6-trimethoxybenzoic
acid is not extensively documented in the scientific literature. However, the biological profiles of

structurally similar trimethoxybenzoic acid derivatives suggest potential areas of application

and research.
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Derivatives of trimethoxybenzoic acid have been investigated for a range of biological activities,

including antimicrobial and efflux pump inhibitory effects.[6] The specific substitution pattern of

methoxy groups and the presence of a bromine atom on the aromatic ring can significantly

influence the compound's biological properties.

The following table summarizes the observed biological activities of various trimethoxybenzoic

acid derivatives, which can serve as a basis for predicting the potential bioactivities of 3-
Bromo-2,5,6-trimethoxybenzoic acid.

Compound/Derivati
ve

Biological Activity Target/Organism
Key Performance
Metric

3,4,5-

Trimethoxybenzoic

acid derivatives

Efflux Pump Inhibition

Salmonella enterica,

Staphylococcus

aureus

Increased

accumulation of

fluorescent substrate

3,4,5-

Trimethoxybenzoic

acid (Gallic acid

trimethyl ether)

Antioxidant, Anti-

inflammatory

In vivo (rodent

models)

Amelioration of stress-

induced biochemical

alterations

2,4,5-

Trimethoxybenzoic

acid

Anti-inflammatory

Lipopolysaccharide

(LPS)-induced

inflammation models

Inhibition of NF-κB

and STAT signaling

Experimental Protocols for Evaluating Biological
Activity
To assess the potential biological activities of 3-Bromo-2,5,6-trimethoxybenzoic acid,

standard experimental protocols employed for related compounds can be adapted. Below is a

generalized workflow for evaluating efflux pump inhibition, a noted activity of some

trimethoxybenzoic acid derivatives.[6]
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Efflux Pump Inhibition Assay Workflow

Prepare Bacterial Culture
(e.g., S. aureus)

Incubate with Test Compound
(3-Bromo-2,5,6-trimethoxybenzoic acid)

Add Fluorescent Substrate
(e.g., Ethidium Bromide)

Measure Fluorescence Over Time

Data Analysis
(Compare with controls)

Click to download full resolution via product page

Workflow for assessing efflux pump inhibitory activity.

Potential Signaling Pathway Involvement
Based on the activities of related compounds, 3-Bromo-2,5,6-trimethoxybenzoic acid could

potentially interact with bacterial efflux pumps. These pumps are membrane proteins that

contribute to antibiotic resistance by expelling antimicrobial agents from the bacterial cell.

Inhibition of these pumps can restore the efficacy of antibiotics. The diagram below illustrates

the general mechanism of efflux pump inhibition.
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Mechanism of Efflux Pump Inhibition

Antibiotic Bacterial Cell InteriorEnters Cell

Efflux Pump ExteriorExpels Antibiotic

Potential Inhibitor
(3-Bromo-2,5,6-trimethoxybenzoic acid) Blocks Pump

Binds to Pump

Click to download full resolution via product page

Inhibition of a bacterial efflux pump by a potential inhibitor.

Conclusion and Future Directions
3-Bromo-2,5,6-trimethoxybenzoic acid is a chemical compound with well-defined

physicochemical properties but limited publicly available data on its synthesis and biological

activity. Based on the known activities of structurally related trimethoxybenzoic acid derivatives,

this compound warrants further investigation for its potential as an antimicrobial agent, an efflux

pump inhibitor, or an anti-inflammatory compound.

Future research should focus on developing and documenting a robust synthetic protocol for

this specific isomer. Subsequently, a systematic evaluation of its biological activities through in

vitro and in vivo assays is necessary to elucidate its therapeutic potential and mechanism of

action. Such studies will be crucial for unlocking the potential applications of 3-Bromo-2,5,6-
trimethoxybenzoic acid in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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